Isobutylene
Overview
Description
Isobutylene, also known as 2-methylpropene, is a hydrocarbon with the chemical formula (CH3)2C=CH2 . It is a four-carbon branched alkene (olefin), one of the four isomers of butylene . It is a colorless flammable gas and is of considerable industrial value .
Synthesis Analysis
Isobutylene is typically obtained by dehydrating tertiary butyl alcohol (TBA) or catalytic dehydrogenation of isobutane . It can also be produced in high purities by “back-cracking” MTBE or ETBE at high temperatures and then separating the isobutylene by distillation from methanol . A kinetic analysis of isobutylene synthesis from ethanol in the presence of a ZnO/ZrO2 catalyst has been conducted .
Molecular Structure Analysis
Isobutylene has a structure consisting of a branched chain of four carbon atoms. Each carbon atom is bonded to other atoms, including hydrogen atoms . The structure is represented as CH₃C(CH₃)CH₂ .
Chemical Reactions Analysis
Isobutylene is used in the production of a variety of products. It is alkylated with butane to produce isooctane or dimerized to diisobutylene (DIB) and then hydrogenated to make isooctane, a fuel additive . Isobutylene is also used in the production of methacrolein . Polymerization of isobutylene produces butyl rubber (polyisobutylene or PIB) .
Physical And Chemical Properties Analysis
Isobutylene is a colorless gas at ambient temperatures, with a sweet, characteristic odor . It has a chemical formula of C4H8 and a molar mass of 56.106 g/mol . It has a density of 0.5879 g/cm3 in its liquid state . The melting point of isobutylene is -140.3 °C and its boiling point is -6.9 °C .
Scientific Research Applications
Polymerization of Isobutylene
Isobutylene is widely used in the polymerization process to produce polyisobutylenes (PIBs) . These PIBs differ in their molecular weight characteristics and the chemical structure of chain-end groups . The bulk of the PIBs manufactured worldwide are highly reactive polyisobutylenes (HRPIBs) with –C (Me)=CH 2 end-groups and low-molecular weights .
Manufacturing of Additives
HRPIBs are in high demand in the manufacturing of additives for fuels and oils . They are also used in the production of adhesives, detergents, and other fine chemicals .
Biomedical Applications
HRPIBs and CMe 2 Cl-terminated PIBs are intensively studied with the aim of finding biomedical applications . They are also used for the purpose of developing new materials .
Production of Reactive Polymers
Isobutylene-based polymers with branched architectures, such as arborescent polymers and amphiphilic conetworks (APCN), present potential for use in the manufacture of reactive polymers .
Modification of Rheological Properties
These polymers are also used in the modification of rheological properties of solutions and suspensions . They are also used in additivation of polymer processing operations due to their complex heterogeneous morphology, good swelling properties, and extremely high mechanical strength .
Production of Sealants and Paint
Polyisobutylene (PIB), the product of isobutylene polymerization, is an important organic polymer with excellent low gas permeability and high chemical stability . It can be applied in many fields, such as the production of sealants and paint .
Lubricants
PIB is also used in the production of lubricants . It is known for its high chemical stability and low gas permeability .
Highly Reactive Polyisobutylene (HRPIB)
HRPIB is the most important industrial polymeric material used as additives for lubricants, fuels, and polymers . HRPIB is an olefin-terminated polymer preferred over conventional polyisobutylene due to its reactive nature .
Safety and Hazards
Isobutylene is highly flammable and forms explosive mixtures with air . It is heavier than air and may travel along the ground or accumulate in spaces with low ceiling height, potentially reducing oxygen levels . Heating to decomposition may release carbon oxides and other potentially toxic gases . It can cause CNS (central nervous system) depression and is considered as a simple asphyxiant at elevated concentrations .
Future Directions
There is a growing interest in utilizing ionic interactions to modify and tailor the physical properties of polymers, as even a low concentration of ionic groups is sufficient to induce large changes in properties . Consequently, it should be possible to expand the range of properties displayed by IIR by introducing a low concentration of ionic moieties bound to the polymer chain in the form of ionomers .
Relevant Papers
Several papers have been published on the topic of Isobutylene. For instance, a paper titled “Highly reactive polyisobutylene through cationic polymerization of isobutylene” discusses the importance of HRPIB as an industrial polymeric material used as additives for lubricants, fuels, and polymers . Another paper titled “Facile synthesis of poly(isobutylene-co-isoprene) (IIR) carboxylated derivatives by thiol–ene click chemistry” discusses the synthesis of isobutylene from ethanol in the presence of ZnO/ZrO2 catalysts .
Mechanism of Action
Target of Action
Isobutylene, also known as 2-methylpropene, is a four-carbon branched alkene . It primarily targets chemical reactions in industrial processes, serving as a crucial intermediate in the production of a variety of products .
Mode of Action
Isobutylene interacts with its targets through various chemical reactions. For instance, it can be alkylated with butane to produce isooctane or dimerized to diisobutylene (DIB) and then hydrogenated to make isooctane . It can also undergo cationic polymerization, a process that involves the formation of a cationic intermediate . This process is facilitated by the stability of the cation formed upon protonation of isobutylene .
Biochemical Pathways
Isobutylene is involved in several biochemical pathways. It can be produced via the methylerythritol-phosphate (MEP) pathway and mevalonate (MVA) pathway, both of which produce isoprenoid precursors of dimethylallyl diphosphate (DMAPP) and isopentenyl pyrophosphate (IPP) . Furthermore, it can be synthesized by cationic polymerization in ionic liquids .
Pharmacokinetics
This is due to the shielding of the polar backbone of the amides, which enhances their ability to cross biological membranes .
Result of Action
The result of isobutylene’s action is the production of various industrially significant compounds. For example, the polymerization of isobutylene produces butyl rubber (polyisobutylene or PIB) . Additionally, antioxidants such as butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are produced by Friedel-Crafts alkylation of phenols with isobutylene .
Action Environment
Isobutylene is a colorless flammable gas that is heavier than air . It can form explosive mixtures with air and may travel along the ground or accumulate in spaces with low ceiling height, potentially reducing oxygen levels . Heating to decomposition may release carbon oxides and other potentially toxic gases . These environmental factors can influence the action, efficacy, and stability of isobutylene in industrial processes.
properties
IUPAC Name |
2-methylprop-1-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8/c1-4(2)3/h1H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQTUBCCKSQIDNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8, Array | |
Record name | ISOBUTYLENE | |
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Related CAS |
18923-87-0, 15220-85-6, 9003-27-4, 7756-94-7, 42278-27-3, 9003-27-4 (Parent) | |
Record name | 1-Propene, 2-methyl-, dimer | |
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Record name | 1-Propene, 2-methyl-, tetramer | |
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Record name | 1-Propene, 2-methyl-, trimer | |
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Record name | 1-Propene, 2-methyl-, pentamer | |
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Record name | 1-Propene, 2-methyl-, homopolymer, chlorinated | |
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DSSTOX Substance ID |
DTXSID9020748 | |
Record name | Isobutene | |
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Molecular Weight |
56.11 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Isobutylene is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its own vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak can either be a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used in the production of isooctane, a high octane aviation gasoline., Colorless liquid or gas with odor of coal gas; [Hawley] Compressed gas with an unpleasant odor; [MSDSonline] Boiling point = -6.9 deg C; [HSDB], COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR. | |
Record name | ISOBUTYLENE | |
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Boiling Point |
19.6 °F at 760 mmHg (NTP, 1992), -7.0 °C, -6.9 °C | |
Record name | ISOBUTYLENE | |
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Flash Point |
-105 °F (NTP, 1992), -76 °C, -80 °C (-112 °F) - closed cup, -105 °F (-76 °C), -76.1 °C c.c. | |
Record name | ISOBUTYLENE | |
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Solubility |
Insoluble (NTP, 1992), In water, 263 mg/L at 25 °C, Very soluble in ethanol and ether; soluble in benzene, sulfuric acid, Soluble in organic solvents, Solubility in water, g/100ml at 20 °C: 0.03 | |
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Density |
0.59 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.589 g/cu cm at 25 °C (p >1 atm), Density: 0.6 at 20 °C, Relative density (water = 1): 0.59 | |
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Vapor Density |
1.9 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 1.94 (Air = 1), Relative vapor density (air = 1): 1.94 | |
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Vapor Pressure |
1 mmHg at -157.2 °F ; 5 mmHg at -141.7 °F (NTP, 1992), 2,308 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 257 | |
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Color/Form |
Colorless gas, Colorless volatile liquid or easily liquefied gas | |
CAS RN |
115-11-7, 68037-14-9 | |
Record name | ISOBUTYLENE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000115117 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Propene, 2-methyl-, homopolymer, chlorinated | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068037149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Isobutene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9020748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylpropene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.697 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ISOBUTYLENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QA2LMR467H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Isobutylene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/613 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ISOBUTENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1027 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-220.5 °F (NTP, 1992), -140.7 °C, -140.3 °C | |
Record name | ISOBUTYLENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3667 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Isobutylene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/613 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ISOBUTENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1027 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.